Cas no 87112-49-0 (8-methyl-2-(propan-2-yl)phenanthrene-3,4-dione)

• Product Name: 8-methyl-2-(propan-2-yl)phenanthrene-3,4-dione
• CAS No: 87112-49-0
• Molecular Formula: C₁₈H₁₆O₂
• Molecular Weight: 264.31844
• CID: 1864384
• PubChem ID: 135872

8-methyl-2-(propan-2-yl)phenanthrene-3,4-dione Properties

Names and Identifiers

• 8-methyl-2-(propan-2-yl)phenanthrene-3,4-dione
• 3,4-Phenanthrenedione, 8-methyl-2-(1-methylethyl)-
• 8-methyl-2-propan-2-ylphenanthrene-3,4-dione
• MILTIRONE I
• 2-Isopropyl-8-methylphenanthrene-3,4-dione
• DTXSID20236142
• RO-090680
• Ro-09-0680
• AKOS040749311
• 87112-49-0
• Ro 09-0680
• CS-0034756
• HY-111247

• InChIKey： SLTQYODWMZBDPJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H16O2/c1-10(2)15-9-12-7-8-13-11(3)5-4-6-14(13)16(12)18(20)17(15)19/h4-10H,1-3H3
• SMILES： O=C1C(C(C)C)=CC2=C(C3=C(C=C2)C(C)=CC=C3)C1=O

Computed Properties

• Exact Mass: 264.115029749g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 264.115029749g/mol
• Heavy Atom Count: 20
• Complexity: 460
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Color/Form: Solid powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tanshinones, isotanshinones, and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tanshinones, isotanshinones, and derivatives